Cas no 1530813-02-5 (Cyclopropyl(1,3-thiazol-4-yl)methanamine)

Cyclopropyl(1,3-thiazol-4-yl)methanamine structure
1530813-02-5 structure
Product Name:Cyclopropyl(1,3-thiazol-4-yl)methanamine
CAS No:1530813-02-5
MF:C7H10N2S
MW:154.232699871063
CID:5576245
PubChem ID:80491924
Update Time:2023-08-03

Cyclopropyl(1,3-thiazol-4-yl)methanamine Chemical and Physical Properties

Names and Identifiers

    • CYCLOPROPYL(1,3-THIAZOL-4-YL)METHANAMINE
    • 4-Thiazolemethanamine, α-cyclopropyl-
    • 1530813-02-5
    • AKOS019055955
    • EN300-1230408
    • Cyclopropyl(1,3-thiazol-4-yl)methanamine
    • Inchi: 1S/C7H10N2S/c8-7(5-1-2-5)6-3-10-4-9-6/h3-5,7H,1-2,8H2
    • InChI Key: VHKXVNLIGYZYRT-UHFFFAOYSA-N
    • SMILES: S1C=NC(=C1)C(C1CC1)N

Computed Properties

  • Exact Mass: 154.05646950g/mol
  • Monoisotopic Mass: 154.05646950g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 125
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 67.2Ų

Experimental Properties

  • Density: 1.299±0.06 g/cm3(Predicted)
  • Boiling Point: 267.8±15.0 °C(Predicted)
  • pka: 7.86±0.50(Predicted)

Cyclopropyl(1,3-thiazol-4-yl)methanamine Pricemore >>

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